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Introduction

The surface treatment of glass fibers with silane coupling agents is a critical process for
enhancing the interfacial adhesion between the glass reinforcement and a polymer matrix in
composite materials. Trivinylethoxysilane is a bifunctional molecule featuring reactive ethoxy
groups and polymerizable vinyl groups. The ethoxy groups hydrolyze to form silanols, which
then form durable covalent bonds with the glass surface. The vinyl groups are oriented away
from the glass surface, making them available for reaction with an unsaturated resin matrix
during composite fabrication, thus creating a strong chemical bridge at the interface.[1] This
improved adhesion leads to enhanced mechanical properties and durability of the resulting
composite material.[2][3]

Principle of the Method
The functionalization of glass fibers with trivinylethoxysilane involves several key steps:

» Surface Preparation: The glass fiber surface must be thoroughly cleaned to remove any
sizing or organic contaminants and then activated to expose the native silanol (Si-OH)
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groups.[4] This is typically achieved through solvent washing and subsequent acid or base
treatment.[5]

o Hydrolysis: The ethoxy groups (-OCH2CH3) of trivinylethoxysilane are hydrolyzed in an
agueous solution to form reactive silanol groups (Si-OH).[1]

o Condensation: The newly formed silanol groups from the silane condense with the hydroxyl
groups on the glass fiber surface, forming stable siloxane (Si-O-Si) bonds.[6] Additionally,
self-condensation between adjacent silane molecules can occur, forming a polysiloxane
layer on the fiber surface.[1]

o Curing: A post-treatment heating step is employed to drive the condensation reaction to
completion and remove any residual solvent or water.[4][7]

Chemical Reaction Mechanism

The functionalization process begins with the hydrolysis of trivinylethoxysilane, followed by its
condensation onto the glass fiber surface. The vinyl groups are then available for subsequent
reactions with a polymer matrix.
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Caption: Reaction mechanism of trivinylethoxysilane with a glass surface.

Experimental Protocols
Glass Fiber Preparation (Cleaning and Activation)

This protocol describes the cleaning of glass fibers to ensure a reactive surface for silanization.
Materials:

e Glass fibers

e Ethanol[5]

e Deionized water
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e Hydrochloric acid (HCI) or Ammonium Hydroxide (NHsOH) aqueous solution (1 mol/dm3)[5]
e Drying oven
Procedure:

o Immerse the glass fibers in ethanol for 24 hours to remove organic residues and sizing
agents.[5]

» Decant the ethanol and rinse the fibers thoroughly with deionized water.

e For enhanced activation of surface silanol groups, immerse the fibers in a 1 mol/dm3 HCI or
NH4OH solution for 24 hours at room temperature.[5]

» Rinse the fibers extensively with deionized water until the rinse water is neutral.[5]

e Dry the cleaned glass fibers in an oven at 110-120°C for 1-2 hours to remove adsorbed
water.[4]

Silanization with Trivinylethoxysilane

This protocol outlines the application of trivinylethoxysilane to the cleaned and activated
glass fibers.

Materials:

Cleaned and dried glass fibers

Trivinylethoxysilane

Toluene or Ethanol[7][8]

Beaker or reaction vessel

Procedure:

e Prepare a 1% (v/v) solution of trivinylethoxysilane in toluene or ethanol in a beaker.[7]

o Immerse the dried glass fibers completely in the silane solution.
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» Allow the silanization reaction to proceed overnight at room temperature with gentle
agitation.[7]

» Remove the glass fibers from the solution and rinse them with fresh toluene and then
ethanol to remove any unreacted silane.[7]

 Air-dry the fibers briefly to remove excess solvent.

Post-Treatment Curing

This protocol describes the final curing step to complete the silanization process.
Materials:

o Silane-treated glass fibers

e Drying oven

Procedure:

e Place the rinsed and air-dried fibers in an oven.

o Cure the fibers at 80°C for 4 hours.[7] This step promotes the formation of covalent siloxane
bonds between the silane and the glass surface.[4]

 After curing, allow the fibers to cool to room temperature before use in composite fabrication.

Experimental Workflow

The entire process from cleaning the glass fibers to the final characterization follows a
structured workflow.
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Caption: Experimental workflow for glass fiber functionalization.
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Data Presentation

The effectiveness of the silane treatment can be quantified by measuring the changes in the
surface and mechanical properties. The following table provides an example of expected
changes based on typical silanization procedures.

Untreated Glass Trivinylethoxysilan .
Property . . Method of Analysis
Fiber e Treated Fiber

B > 70° (Hydrophobic) ]
Water Contact Angle < 30° (Hydrophilic) 7] Goniometry

Owens-Wendt

Surface Ener High Low
¥ g Method[7]
Silane Layer ]
) N/A 5-20nm Ellipsometry[7]
Thickness
Flexural Strength of ) Three-Point Bending
] Baseline Increased
Composite Test[5]
Interlaminar Shear Short Beam Shear
Baseline Increased
Strength (ILSS) Test[9]

Application in Polymer Composites

The primary application of trivinylethoxysilane-functionalized glass fibers is as a reinforcing
agent in unsaturated polymer resins, such as polyesters or vinyl esters. The vinyl groups on the
fiber surface co-polymerize with the resin matrix, forming strong covalent bonds across the
interface. This chemical linkage ensures efficient stress transfer from the matrix to the fibers,
significantly improving the mechanical properties and durability of the composite material.[1][2]

Surface
Treatment
Functionalized

Glass Fiber Reinforcement

Trivinylethoxysilane
AI=S) High-Strength

Matrix Composite Material

Unsaturated

Polymer Resin
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Caption: Logical relationship in composite fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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